Cas no 1331643-02-7 (S,N,N'-Trimethylisothiouronium-d9 Iodide)

• Product Name: S,N,N'-Trimethylisothiouronium-d9 Iodide
• CAS No: 1331643-02-7
• MF: C₄H₁₁IN₂S
• MW: 255.168466806412
• CID: 2259861
• Update Time: 2025-10-29

S,N,N'-Trimethylisothiouronium-d9 Iodide Chemical and Physical Properties

Names and Identifiers

• S,N,N'-Trimethylisothiouronium-d9 Iodide
• VAKZYIIFXHRFIA-KYRNGWDOSA-N

• Inchi： 1S/C4H10N2S.HI/c1-5-4(6-2)7-3;/h1-3H3,(H,5,6);1H/i1D3,2D3,3D3;
• InChI Key： VAKZYIIFXHRFIA-KYRNGWDOSA-N
• SMILES： C(=N/C([2H])([2H])[2H])(/SC([2H])([2H])[2H])\NC([2H])([2H])[2H].[H]I

Additional information on S,N,N'-Trimethylisothiouronium-d9 Iodide

S,N,N'-Trimethylisothiouronium-d9 Iodide: A Comprehensive Overview

S,N,N'-Trimethylisothiouronium-d9 Iodide (CAS No. 1331643-02-7) is a unique chemical compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and analytical chemistry. This compound is a deuterated derivative of the parent compound S,N,N'-trimethylisothiouronium iodide, which belongs to the class of thiourea derivatives. The presence of deuterium atoms in the structure introduces distinctive properties, making it valuable for various applications in research and development.

The molecular structure of S,N,N'-Trimethylisothiouronium-d9 Iodide consists of a central thiourea moiety with three methyl groups attached to the sulfur and nitrogen atoms. The deuterium atoms are strategically incorporated at specific positions, which not only enhances its stability but also provides unique spectroscopic properties. This makes it an ideal candidate for use in isotopic labeling studies, particularly in nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in NMR techniques have further highlighted the importance of deuterated compounds like this one in elucidating complex molecular interactions and reaction mechanisms.

One of the most notable applications of S,N,N'-Trimethylisothiouronium-d9 Iodide is in the synthesis of bioactive molecules. Its ability to act as a versatile building block has been exploited in the construction of heterocyclic compounds, which are pivotal in drug discovery. For instance, researchers have utilized this compound to synthesize isoquinoline derivatives, which exhibit potent anti-inflammatory and anticancer activities. These findings underscore its potential as a key intermediate in pharmaceutical research.

In addition to its role in organic synthesis, S,N,N'-Trimethylisothiouronium-d9 Iodide has found utility in analytical chemistry as a chiral auxiliary. The incorporation of deuterium atoms enhances its enantioselectivity, making it an effective tool for resolving enantiomeric excess in chiral compounds. Recent studies have demonstrated its application in asymmetric catalysis, where it serves as a ligand for transition metal catalysts, facilitating the synthesis of optically active compounds with high efficiency.

The synthesis of S,N,N'-Trimethylisothiouronium-d9 Iodide involves a multi-step process that begins with the preparation of the parent thiourea derivative. The deuterium substitution is achieved through controlled deuteration reactions, ensuring precise placement of deuterium atoms without compromising the integrity of the molecule. This meticulous synthesis process ensures high purity and consistency, which are critical for its various applications.

From an environmental standpoint, S,N,N'-Trimethylisothiouronium-d9 Iodide exhibits low toxicity and minimal environmental impact, making it suitable for use in both laboratory settings and industrial applications. Its stability under standard conditions further enhances its appeal as a reliable reagent in chemical research.

In conclusion, S,N,N'-Trimethylisothiouronium-d9 Iodide (CAS No. 1331643-02-7) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and functional properties continue to drive innovative research, solidifying its position as an essential tool in modern chemistry.